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Compound of Interest

Compound Name: YB-0158

Cat. No.: B15545184

Application Notes and Protocols for YB-0158

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of YB-0158, a
potent peptidomimetic inhibitor targeting cancer stem cells (CSCs). YB-0158 disrupts the
Sam68-Src interaction, leading to the induction of apoptosis and inhibition of the Wnt signaling
pathway in colorectal cancer (CRC) cells.[1][2][3]

Chemical Properties and Storage

Property Value

Synonyms Whnt pathway inhibitor 2

Molecular Weight 705.61 g/mol [4]

Formula C32H34N707P.2Na[4]

Appearance Solid[4]

Storage (Solid) -20°C for 12 months; 4°C for 6 months[4]
Storage (In Solvent) -80°C for 6 months; -20°C for 1 month[1][4]

Note: For long-term storage, it is recommended to store YB-0158 as a solid at -20°C. Once in
solution, aliquot to avoid repeated freeze-thaw cycles.[1]
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Quantitative Data Summary

The following table summarizes the biological activity of YB-0158 in various experimental

models.

Parameter Cell Line/Model Value Reference
EC50 MC38 cells 1.64 uM [1]
) ] 0.2 yM and 0.5 uyM
Apoptosis Induction CRC cells [1]

(48 hours)
Inhibition of CBP
] HT29 cells 0.3 uM [1]
Recruitment
i C57BL/6 mice with
In Vivo Dosage 100 mg/kg (IP) [1]

MC38 cells

Experimental Protocols
Preparation of YB-0158 Stock Solutions

For In Vitro Experiments:
¢ Objective: To prepare a 10 mM stock solution in DMSO.
e Materials:
o YB-0158 solid powder
o Dimethyl sulfoxide (DMSO)
o Sterile microcentrifuge tubes
e Protocol:
o Allow the YB-0158 vial to equilibrate to room temperature before opening.

o Weigh the required amount of YB-0158 powder.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b15545184?utm_src=pdf-body
https://www.medchemexpress.com/yb-0158.html
https://www.medchemexpress.com/yb-0158.html
https://www.medchemexpress.com/yb-0158.html
https://www.medchemexpress.com/yb-0158.html
https://www.benchchem.com/product/b15545184?utm_src=pdf-body
https://www.benchchem.com/product/b15545184?utm_src=pdf-body
https://www.benchchem.com/product/b15545184?utm_src=pdf-body
https://www.benchchem.com/product/b15545184?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Add the appropriate volume of DMSO to achieve a 10 mM concentration. For example, to
prepare 1 mL of a 10 mM stock solution from YB-0158 with a molecular weight of 705.61,
dissolve 7.06 mg of YB-0158 in 1 mL of DMSO.

o Vortex thoroughly to ensure complete dissolution. Gentle warming or sonication can be
used to aid dissolution if precipitation occurs.[1]

o Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize
freeze-thaw cycles.

o Store the aliquots at -20°C or -80°C.[1][4]
For In Vivo Experiments:

Several solvent formulations can be used for in vivo administration. Below are three validated
protocols.[1]

e Protocol 1 (PEG300, Tween-80, Saline):

[¢]

Prepare a stock solution of YB-0158 in DMSO (e.g., 25 mg/mL).

o For a1 mL final solution, add 100 pL of the DMSO stock solution to 400 uL of PEG300
and mix well.

o Add 50 pL of Tween-80 and mix until the solution is clear.

o Add 450 pL of saline to reach the final volume of 1 mL. The solubility in this formulation is
> 2.5 mg/mL.[1]

e Protocol 2 (SBE-B-CD in Saline):
o Prepare a stock solution in 10% DMSO.

o Add this to 90% (20% SBE-B-CD in Saline). The solubility in this formulation is > 2.5
mg/mL.[1]

e Protocol 3 (Corn Qil):
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o Prepare a stock solution in 10% DMSO.

o Add this to 90% Corn Oil. The solubility in this formulation is = 2.5 mg/mL.[1]

Cell-Based Apoptosis Assay

o Objective: To determine the effect of YB-0158 on apoptosis in colorectal cancer cells.
o Materials:

o CRC cell lines (e.g., HT29, HCT116)[5]

[e]

Complete cell culture medium

o

YB-0158 stock solution (10 mM in DMSO)

[¢]

96-well plates

[¢]

Caspase-3/7 detection reagent

Plate reader

[e]

e Protocol:

[¢]

Seed CRC cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow
them to adhere overnight.

o Prepare serial dilutions of YB-0158 in complete cell culture medium from the 10 mM
DMSO stock. Ensure the final DMSO concentration is consistent across all wells and does
not exceed 0.1%.

o Treat the cells with varying concentrations of YB-0158 (e.g., 0.1, 0.2, 0.5, 1 uM) and a
vehicle control (DMSO) for 48 hours.[1]

o After the incubation period, add the Caspase-3/7 detection reagent to each well according
to the manufacturer's instructions.

o Incubate the plate at room temperature for 1-2 hours, protected from light.
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o Measure the luminescence or fluorescence using a plate reader to quantify activated
Caspase-3/7 levels, which is indicative of apoptosis.[1]

Visualizations
Signaling Pathway of YB-0158
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Caption: YB-0158 inhibits the Sam68-Src interaction, leading to reduced (3-catenin stabilization
and apoptosis induction.
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Experimental Workflow: In Vitro Apoptosis Assay
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Caption: Workflow for assessing YB-0158 induced apoptosis in colorectal cancer cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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